phenyl 4-(benzoylamino)-2-hydroxybenzoate

• IUPAC Name: phenyl 4-benzamido-2-hydroxybenzoate
• InChI: InChI=1S/C20H15NO4/c22-18-13-15(21-19(23)14-7-3-1-4-8-14)11-12-17(18)20(24)25-16-9-5-2-6-10-16/h1-13,22H,(H,21,23)
• InChI Key: NMKYSNBCAZHQIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)C(=O)OC3=CC=CC=C3)O
• Molecular Formula: C20H15NO4
• Molecular Weight: 333.3 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves reactions with hydroxybenzoic acid derivatives. For instance, (benzoylamino)methyl 4-hydroxybenzoate was obtained through a reaction between 4-hydroxybenzoic acid and a dioxane suspension of (benzamidomethyl)triethylammonium chloride, showcasing the compound's synthesis intricacies (Popovski & Mladenovska, 2010).

Molecular Structure Analysis

The molecular structure of compounds similar to phenyl 4-(benzoylamino)-2-hydroxybenzoate has been explored through various analyses, including gas-phase electron diffraction and theoretical calculations. These studies provide insights into the conformation and stability of the compound's molecular structure (Aarset, Page, & Rice, 2006).

Chemical Reactions and Properties

Research has delved into the chemical reactions and properties of phenyl esters, including how substituent effects influence the base-catalyzed hydrolysis of these compounds. This provides a deeper understanding of their chemical behavior in various conditions (Bauerová & Ludwig, 2000).

Physical Properties Analysis

The liquid crystalline materials comprising substituted phenyl 4-benzoyloxybenzoates demonstrate the physical properties of phenyl 4-(benzoylamino)-2-hydroxybenzoate derivatives. These studies reveal the compound's mesomorphic properties and their applications (Meter & Klanderman, 1973).

Chemical Properties Analysis

The chemical properties of phenyl 4-(benzoylamino)-2-hydroxybenzoate and its derivatives have been extensively studied, including their synthesis and antimicrobial activities. Such research sheds light on the compound's potential in various chemical applications (Patel et al., 2009).

Scientific Research Applications

Metabolism and Elimination

Studies on parabens, which share structural similarities with phenyl 4-(benzoylamino)-2-hydroxybenzoate, reveal insights into their metabolism and elimination in humans. Parabens are metabolized into various by-products and eliminated through urine, indicating the body's ability to process and excrete these compounds. One study highlighted the metabolism and urinary excretion of methyl, iso-butyl, and n-butyl parabens after oral dosage, identifying new metabolites and suggesting the extensive metabolism parabens undergo in the human body (Moos et al., 2016).

Environmental Presence and Human Exposure

Research on the environmental presence of parabens and similar compounds underscores their widespread use and potential for human exposure. Investigations into the occurrence of parabens in foodstuffs and indoor dust in various regions demonstrate their pervasive nature, with studies reporting detectable levels in a significant portion of samples analyzed. This widespread occurrence suggests a potential for regular human exposure through various pathways, including ingestion and dermal absorption (Liao et al., 2013).